Cas no 90226-23-6 (N,4-Dimethylcyclohexan-1-amine)

N,4-Dimethylcyclohexan-1-amine is a cyclohexylamine derivative featuring dimethyl substitution at the nitrogen and the 4-position of the cyclohexane ring. This compound is of interest in organic synthesis and pharmaceutical applications due to its structural rigidity and basicity, which can influence reactivity and selectivity in reactions. The dimethylamino group enhances nucleophilicity, making it a useful intermediate in the preparation of more complex amines or as a ligand in catalysis. Its cyclohexane backbone provides steric control, potentially improving stereoselectivity in synthetic pathways. The compound’s stability and defined geometry may also lend utility in material science applications.
N,4-Dimethylcyclohexan-1-amine structure
90226-23-6 structure
Product Name:N,4-Dimethylcyclohexan-1-amine
CAS No:90226-23-6
MF:C8H17N
MW:127.22728228569
MDL:MFCD06655413
CID:1949505
PubChem ID:4962029
Update Time:2025-05-20

N,4-Dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanamine, N,4-dimethyl-
    • N,4-dimethylcyclohexan-1-amine
    • Cyclohexylamine, N,4-dimethyl-
    • Methyl(4-methylcyclohexyl)amine
    • SCHEMBL10242209
    • AKOS006348531
    • HMS1780N18
    • SCHEMBL5664141
    • SCHEMBL1908789
    • 90226-23-6
    • MFCD06655413
    • CS-0342769
    • SCHEMBL6127993
    • AKOS000264097
    • trans-methyl-(4-methyl-cyclohexyl)-amine
    • YBPHGVBAJQGYDH-UHFFFAOYSA-N
    • methyl-(4-methylcyclohexyl)amine
    • Z85923393
    • SB36194
    • AKOS006350941
    • EN300-12667
    • SCHEMBL13202298
    • BS-33085
    • 2523-88-8
    • SCHEMBL5664148
    • N,4-dimethylcyclohexanamine
    • DTXSID301310378
    • SCHEMBL12423
    • N,4-Dimethylcyclohexan-1-amine
    • MDL: MFCD06655413
    • Inchi: 1S/C8H17N/c1-7-3-5-8(9-2)6-4-7/h7-9H,3-6H2,1-2H3
    • InChI Key: YBPHGVBAJQGYDH-UHFFFAOYSA-N
    • SMILES: N(C)C1CCC(C)CC1

Computed Properties

  • Exact Mass: 127.13600
  • Monoisotopic Mass: 127.136099547Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 72.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.8188
  • Melting Point: -15°C
  • Boiling Point: 166.06°C (estimate)
  • Refractive Index: 1.4175
  • PSA: 12.03000
  • LogP: 2.17540

N,4-Dimethylcyclohexan-1-amine Customs Data

  • HS CODE:2921300090
  • Customs Data:

    China Customs Code:

    2921300090

    Overview:

    2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

N,4-Dimethylcyclohexan-1-amine Pricemore >>

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Additional information on N,4-Dimethylcyclohexan-1-amine

N,4-Dimethylcyclohexan-1-amine (CAS No. 90226-23-6): Properties, Applications, and Market Insights

N,4-Dimethylcyclohexan-1-amine (CAS No. 90226-23-6) is a versatile organic compound with a wide range of applications in chemical synthesis, pharmaceuticals, and industrial processes. This cyclohexylamine derivative is characterized by its unique structural properties, making it a valuable intermediate in various chemical reactions. In this comprehensive guide, we will explore the chemical properties of N,4-Dimethylcyclohexan-1-amine, its synthesis methods, applications, and current market trends.

The molecular formula of N,4-Dimethylcyclohexan-1-amine is C8H17N, and it features a cyclohexane ring substituted with a dimethylamino group at the 1-position and a methyl group at the 4-position. This structural configuration contributes to its reactivity and solubility in organic solvents. Researchers and industry professionals often search for "N,4-Dimethylcyclohexan-1-amine solubility" or "CAS 90226-23-6 boiling point" to understand its physical characteristics, which include a boiling point range of 160-165°C and moderate water solubility.

In pharmaceutical applications, N,4-Dimethylcyclohexan-1-amine serves as a key building block for drug development. Its structural similarity to bioactive molecules makes it valuable for creating potential therapeutic agents. Recent studies have explored its derivatives in addressing neurological conditions, aligning with current healthcare trends focusing on mental health and cognitive disorders. The compound's role in "pharmaceutical intermediates for CNS drugs" has gained attention in research communities.

The chemical synthesis industry utilizes N,4-Dimethylcyclohexan-1-amine 90226-23-6 as a catalyst and reagent in various transformations. Its ability to participate in reductive amination and other nitrogen-based reactions makes it particularly useful in fine chemical production. With growing interest in sustainable chemistry, researchers are investigating "green synthesis methods for N,4-Dimethylcyclohexan-1-amine" to reduce environmental impact while maintaining high yields.

Material science applications of CAS 90226-23-6 include its use as a modifier in polymer chemistry. The compound can influence polymer properties when incorporated into resin systems, making it valuable for specialty coatings and adhesives. Industry professionals frequently search for "N,4-Dimethylcyclohexan-1-amine in polymer modification" to understand its effects on material performance characteristics.

Analytical methods for N,4-Dimethylcyclohexan-1-amine typically involve gas chromatography (GC) and mass spectrometry (MS) techniques. Quality control laboratories often require information about "GC-MS analysis of CAS 90226-23-6" to ensure product purity and consistency. The compound shows characteristic fragmentation patterns that aid in its identification and quantification in complex mixtures.

Market trends for N,4-Dimethylcyclohexan-1-amine reflect the growing demand for specialty amines in various industries. With increasing applications in pharmaceutical research and material science, the compound has seen steady growth in global markets. Suppliers and purchasers frequently search for "90226-23-6 price trends" and "N,4-Dimethylcyclohexan-1-amine suppliers" to stay informed about availability and cost fluctuations.

Safety considerations for handling N,4-Dimethylcyclohexan-1-amine include standard laboratory precautions for organic amines. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended. Technical datasheets often contain information about "N,4-Dimethylcyclohexan-1-amine handling precautions" and storage requirements to ensure safe laboratory practices.

Recent research developments have explored novel derivatives of CAS 90226-23-6 for potential applications in catalysis and medicinal chemistry. The scientific community shows particular interest in "structural modifications of N,4-Dimethylcyclohexan-1-amine" to enhance its biological activity or chemical properties. These investigations align with current trends in molecular design and drug discovery approaches.

Environmental fate studies of N,4-Dimethylcyclohexan-1-amine indicate moderate biodegradability under aerobic conditions. With increasing environmental regulations, manufacturers and users often seek information about "90226-23-6 environmental impact" and "biodegradation of N,4-Dimethylcyclohexan-1-amine" to ensure compliance with sustainability standards.

In conclusion, N,4-Dimethylcyclohexan-1-amine (CAS No. 90226-23-6) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to make it valuable for pharmaceutical development, material science, and chemical synthesis. As research progresses, new applications and derivatives of this compound are likely to emerge, further expanding its utility in scientific and industrial contexts.

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